Cas no 361336-78-9 (2-(2,6-difluoro-3-nitrophenyl)acetic acid)
361336-78-9 structure
Product Name:2-(2,6-difluoro-3-nitrophenyl)acetic acid
CAS No:361336-78-9
MF:C8H5F2NO4
MW:217.126409292221
MDL:MFCD08236851
CID:921030
PubChem ID:11769900
Update Time:2025-07-30
2-(2,6-difluoro-3-nitrophenyl)acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(2,6-difluoro-3-nitrophenyl)acetic acid
- Benzeneacetic acid,2,6-difluoro-3-nitro
- (2,6-difluoro-3-nitrophenyl)acetic acid
- F31080
- 2-(2,6-DIFLUORO-3-NITROPHENYL)ACETICACID
- DTXSID00472182
- SCHEMBL6583252
- CS-W000528
- 361336-78-9
- EN300-1827747
- AB44173
- 2,6-difluoro-3-nitrophenylacetic acid
-
- MDL： MFCD08236851
- Inchi： 1S/C8H5F2NO4/c9-5-1-2-6(11(14)15)8(10)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
- InChI Key： GHFAYUZPPYDFBK-UHFFFAOYSA-N
- SMILES： FC1C(=CC=C(C=1CC(=O)O)F)[N+](=O)[O-]
Computed Properties
- Exact Mass: 217.01900
- Monoisotopic Mass: 217.01866396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.1Ų
Experimental Properties
- PSA: 83.12000
- LogP: 2.02330
2-(2,6-difluoro-3-nitrophenyl)acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-W000528-100mg |
2-(2,6-difluoro-3-nitrophenyl)acetic Acid |
361336-78-9 | 100mg |
$132.0 | 2022-04-27 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC13790-10g |
2-(2,6-difluoro-3-nitrophenyl)acetic Acid |
361336-78-9 | 95% | 10g |
$2100 | 2023-09-07 | |
| eNovation Chemicals LLC | Y0996910-5g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 95% | 5g |
$1550 | 2024-08-02 | |
| Enamine | EN300-1827747-0.05g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 0.05g |
$443.0 | 2023-09-19 | ||
| Enamine | EN300-1827747-0.1g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 0.1g |
$464.0 | 2023-09-19 | ||
| Enamine | EN300-1827747-0.25g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 0.25g |
$485.0 | 2023-09-19 | ||
| Enamine | EN300-1827747-0.5g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 0.5g |
$507.0 | 2023-09-19 | ||
| Enamine | EN300-1827747-1.0g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 1g |
$785.0 | 2023-06-02 | ||
| Enamine | EN300-1827747-2.5g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 2.5g |
$1034.0 | 2023-09-19 | ||
| Enamine | EN300-1827747-5.0g |
2-(2,6-difluoro-3-nitrophenyl)acetic acid |
361336-78-9 | 5g |
$2277.0 | 2023-06-02 |
2-(2,6-difluoro-3-nitrophenyl)acetic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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